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Compound of Interest

4-Nitrocyclohexanamine
Compound Name:
hydrochloride
CAS No.: 2344681-00-9
Cat. No.: B2358308
\ J

4-Nitrocyclohexanamine hydrochloride is a bifunctional alicyclic compound featuring both a
primary amine and a nitro group. This unique combination makes it a valuable building block in
medicinal chemistry and organic synthesis. The cyclohexane scaffold provides a non-aromatic,
three-dimensional framework, which is increasingly sought after in modern drug design to
improve physicochemical properties and escape "flatland" of aromatic compounds.

The primary amine serves as a versatile handle for amide bond formation, reductive amination,
and other nucleophilic reactions. The nitro group is not merely a placeholder; it is a potent
electron-withdrawing group that can be readily reduced to a primary amine, offering a pathway
to diamine structures or serving as a synthetic precursor for other functionalities. The
hydrochloride salt form enhances the compound's stability and aqueous solubility, simplifying
handling and formulation for reactions.

Commercial Sourcing and Availability

Acquiring high-quality starting materials is the foundation of reproducible research. While 4-
Nitrocyclohexanamine hydrochloride is a specialty chemical, it is available from several
reputable commercial suppliers. Availability may range from catalog stock items to synthesis-
on-demand.

Table 1. Commercial Suppliers of 4-Nitrocyclohexanamine Hydrochloride and Related
Compounds
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Supplier Product Name CAS Number Notes
4 Listed as available,
) ) N/A (free base is often as a related
BLD Pharm Nitrocyclohexanamine

123804-82-0)

product to the free

hydrochloride
base.[1]
Aromatic analogue.
4- Indicates capability in
Sigma-Aldrich (Merck)  Nitrophenethylamine 29968-78-3 synthesizing and
hydrochloride supplying nitro-amine
hydrochlorides.
Aromatic analogue.
4-Nitroaniline Demonstrates
TCI America ] 15873-51-5 o
Hydrochloride expertise in this class
of compounds.[2]
Specializes in
pharmaceutical
Simson Pharma 4-Nitroaniline impurities and
15873-51-5

Limited

hydrochloride

reference standards,
may offer custom

synthesis.

Note: Researchers should always request a Certificate of Analysis (CoA) to verify purity,

identity, and other quality specifications before use.

Synthesis and Mechanistic Insights

Understanding the synthesis of 4-Nitrocyclohexanamine hydrochloride is crucial for

troubleshooting and potential in-house production. The most plausible route involves the

nitration of a protected cyclohexanamine followed by deprotection and salt formation. A direct

nitration of cyclohexanamine is generally not feasible due to the high reactivity of the amine

group with nitrating agents. A more direct, albeit potentially lower-yielding, approach mirrors the

synthesis of its aromatic analogue, 4-nitrophenethylamine hydrochloride.[3][4]

Proposed Synthetic Pathway: Electrophilic Nitration
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The core of the synthesis is the electrophilic nitration of cyclohexanamine using a mixture of

concentrated nitric acid and sulfuric acid. The sulfuric acid acts as a catalyst, protonating the
nitric acid to form the highly electrophilic nitronium ion (NO2z+).

Diagram 1: Synthesis Workflow for 4-Nitrocyclohexanamine Hydrochloride
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Caption: Workflow for the synthesis of 4-Nitrocyclohexanamine HCI.
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Detailed Experimental Protocol

Disclaimer: This protocol is a representative procedure based on analogous syntheses and
should be performed by qualified personnel with appropriate safety precautions.

Preparation of Nitrating Mixture: In a three-necked flask equipped with a dropping funnel and
a thermometer, carefully add concentrated sulfuric acid to concentrated nitric acid in a 2:1
(v/v) ratio while cooling in an ice-salt bath to maintain a temperature below 10 °C.

Reaction: Slowly add cyclohexanamine dropwise to the cold nitrating mixture. The
temperature must be strictly controlled between 0 and 5 °C to minimize side reactions.

Stirring: After the addition is complete, allow the mixture to stir at 0-5 °C for 2-3 hours.

Quenching: Pour the reaction mixture slowly onto a large volume of crushed ice with
vigorous stirring.

Basification: Carefully neutralize the acidic solution by adding a cold aqueous solution of
sodium hydroxide (e.g., 30% w/v) until the pH is approximately 10-11. This deprotonates the
amine and precipitates the free base.

Extraction: Extract the aqueous mixture multiple times with a suitable organic solvent like
dichloromethane or ethyl acetate.

Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate,
filter, and remove the solvent under reduced pressure to yield the crude 4-
Nitrocyclohexanamine free base.

Salt Formation: Dissolve the crude free base in a minimal amount of a suitable solvent like
isopropanol or diethyl ether. Slowly add a solution of hydrochloric acid in the same solvent
(or bubble HCI gas) with stirring.

Isolation: The hydrochloride salt will precipitate. Collect the solid by filtration, wash with cold
diethyl ether, and dry under vacuum to yield 4-Nitrocyclohexanamine hydrochloride.

Quality Control and Analytical Protocols
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Ensuring the identity and purity of 4-Nitrocyclohexanamine hydrochloride is paramount. A

combination of chromatographic and spectroscopic techniques should be employed.

A. High-Performance Liquid Chromatography (HPLC)

A reverse-phase HPLC method is ideal for assessing the purity and stability of the compound.

Table 2: Suggested HPLC Method Parameters

Parameter Condition Rationale
Standard reverse-phase
Column C18,250 x 4.6 mm, 5 um column suitable for separating
polar compounds.
, A: 0.1% Phosphoric Acid in Provides good peak shape for
Mobile Phase o ] ]
WaterB: Acetonitrile the amine hydrochloride.[5]
0-2 min: 5% B2-15 min: 5% to )
_ A standard gradient to elute
_ 95% B15-18 min: 95% B18-20 _ .
Gradient ) ) the polar starting material and
min: 95% to 5% B20-25 min: ] -
any non-polar impurities.
5% B
Flow Rate 1.0 mL/min Standard analytical flow rate.
The nitro group has a UV
] UV at 210 nm (for amine) and chromophore, but 210 nm is
Detection ) ] )
~270 nm (for nitro group) more universal for organic
molecules.[6]
Injection Vol. 10 pL Standard injection volume.
For method robustness and
Column Temp. 30°C

reproducibility.

Diagram 2: Analytical Workflow for QC
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Caption: Quality control workflow for 4-Nitrocyclohexanamine HCI.

B. Nuclear Magnetic Resonance (NMR) Spectroscopy

IH NMR is essential for structural confirmation. The spectrum should be consistent with the
proposed structure.

e Solvent: D20 or DMSO-ds
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» Expected Signals:

o ~4.5-4.8 ppm (multiplet, 1H): The proton attached to the carbon bearing the nitro group
(CH-NO:2). It will be deshielded by the electron-withdrawing nitro group.

o ~3.0-3.3 ppm (multiplet, 1H): The proton attached to the carbon bearing the amino group
(CH-NHs*). It will be deshielded by the protonated amine.

o ~1.5-2.5 ppm (multiplets, 8H): The remaining eight methylene protons on the cyclohexane
ring. The signals will be complex due to cis/trans relationships and splitting.

o ~8.0-9.0 ppm (broad singlet, 3H): The protons of the ammonium group (-NHs*), which
may exchange with D20.

Applications in Research and Drug Development

The utility of 4-Nitrocyclohexanamine hydrochloride lies in its potential as a versatile
intermediate.

o Synthesis of Diamines: The most straightforward application is the reduction of the nitro
group to an amine, yielding a 1,4-diaminocyclohexane derivative. These diamines are crucial
building blocks for polyamides, ureas, and as ligands in coordination chemistry. The
reduction can be achieved using various methods, such as catalytic hydrogenation (Hz/Pd-C)
or metal-based reductions (e.g., SnCl2/HCI).[7]

o Precursor for Novel Scaffolds: The nitro group can participate in other reactions, such as the
Nef reaction to form ketones, or it can be used to direct further functionalization of the ring
before being converted to an amine.

o Pharmaceutical Building Block: Analogous to how 4-nitrophenethylamine hydrochloride is a
key intermediate for drugs like mirabegron and dofetilide,[3] 4-Nitrocyclohexanamine
hydrochloride can serve as a starting point for novel therapeutics. The saturated
cyclohexane core can improve metabolic stability and reduce toxicity compared to aromatic
analogues. It is a valuable starting point for creating compounds targeting CNS or
cardiovascular diseases.[8]

Safety and Handling
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As with any laboratory chemical, proper handling is essential. Safety data sheets for related
compounds provide guidance.[9]

Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat.

e Handling: Use in a well-ventilated area or a chemical fume hood. Avoid creating dust. Avoid
contact with skin, eyes, and clothing.

e Storage: Store in a cool, dry place in a tightly sealed container. It is hygroscopic.

» Toxicity: While specific data is limited, related nitro and amine compounds can be harmful if
swallowed or inhaled and can cause skin and eye irritation.[10]

References
e PubChem. 4-Nitrocyclohexanamine. National Center for Biotechnology Information. [Link]
» Pharmaffiliates. N-(4-Nitrobenzyl)ethanamine hydrochloride. [Link]

¢ Beilstein Journal of Organic Chemistry. Continuous-flow synthesis of primary amines: Metal-
free reduction of aliphatic and aromatic nitro derivatives with trichlorosilane. [Link]

¢ Organic Chemistry Portal. Amine synthesis by nitro compound reduction. [Link]

e PubChem. 4-Aminocyclohexanone Hydrochloride. National Center for Biotechnology
Information. [Link]

o Google Patents.

» Molecules. Recent Progress in the Synthesis of Drugs and Bioactive Molecules Incorporating
Nitro(het)arene Core. [Link]

o Macedonian Pharmaceutical Bulletin. Optimization and validation of HPLC method for
determination of related and degradation products in Paracetamol tablets 500 mg. [Link]

o Google Patents. US4460604A - 4-Amino-4-aryl-cyclohexanones.

o ChemAnalyst. Exploring the Versatility of cis 4 Methylcyclohexanamine in Chemical
Synthesis. [Link]

© 2026 BenchChem. All rights reserved. 9/11 Tech Support


https://cymitquimica.com/cas/15873-51-5/
https://pubchem.ncbi.nlm.nih.gov/compound/42614597
https://pubchem.ncbi.nlm.nih.gov/compound/14615296
https://www.pharmaffiliates.com/en/n-4-nitrobenzyl-ethanamine-hydrochloride
https://www.beilstein-journals.org/bjoc/articles/12/276
https://www.organic-chemistry.org/synthesis/N1-amines/reductions-of-nitro-compounds.shtm
https://pubchem.ncbi.nlm.nih.gov/compound/42614597
https://www.mdpi.com/1420-3049/27/19/6538
https://www.degruyter.com/document/doi/10.33320/maced.pharm.bull.2019.65.03.05/html
https://www.chemanalyst.com/industry-report/cis-4-methylcyclohexanamine-market-1428
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2358308?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e ChemBK. 4-Amino-cyclohexanone HCI. [Link]

o Current Pharmaceutical Analysis. Development of a Suitable HPLC Method for the Analysis
of Impurities in Clorprenaline and Bromhexine Capsules and I. [Link]

e Organic Chemistry Data & Info. NMR Spectroscopy — 1H NMR Chemical Shifts. [Link]

« Journal of Pharmaceutical and Biomedical Analysis. HPLC Quantification of 4-Nitrophenol
and its Conjugated Metabolites from Bile. [Link]

¢ Oakwood Chemical. (4-Nitrophenyl)methanamine hydrochloride. [Link]

¢ SIELC Technologies. Separation of 4-Nitrophenol on Newcrom R1 HPLC column. [Link]

e ResearchGate. Validation of an HPLC method for the quantification of ambroxol
hydrochloride and benzoic acid in a syrup as pharmaceutical form stress test for stability
evaluation. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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